5-((3-Methoxypropyl)amino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(3-methoxypropylamino)-2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H21N3O4/c1-14-5-3-6-15(11-14)25-13-16-7-8-18(26-16)20-23-17(12-21)19(27-20)22-9-4-10-24-2/h3,5-8,11,22H,4,9-10,13H2,1-2H3
• InChI Key: UFYPHERSIZFZCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NCCCOC)C#N
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

5-((3-Methoxypropyl)amino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound, as part of broader research into heterocyclic chemistry, may be involved in the synthesis and characterization of novel organic molecules. For instance, research into similar compounds has led to the development of substances with specific spectral, quantum studies, nonlinear optical (NLO), and thermodynamic properties. These studies often involve detailed analysis using techniques such as NMR spectroscopy, mass spectrometry, and X-ray diffraction, aiming to understand the structural and electronic characteristics of new molecules, which could have implications in materials science and molecular engineering (Halim & Ibrahim, 2022).

Antimicrobial Activities

Research into heterocyclic compounds often explores their potential antimicrobial activities. Synthesizing novel azole derivatives and examining their effects against various microorganisms can lead to the discovery of new antimicrobial agents. This research typically involves the development of compounds followed by testing their efficacy against bacteria and fungi, contributing to the field of medicinal chemistry and pharmaceutical sciences (Başoğlu et al., 2013).

Applications in Material Science

Compounds with unique structural features are of interest in material science for their potential applications in creating new materials with desired physical and chemical properties. Studies may focus on the synthesis of compounds that exhibit significant thermal stability, electrical conductivity, or photophysical properties, useful in the development of semiconductors, organic light-emitting diodes (OLEDs), and other electronic devices. The investigation into these compounds often requires a multidisciplinary approach, combining organic synthesis, physical chemistry, and materials engineering (Yu et al., 2017).

Corrosion Inhibition

Another potential application is in the field of corrosion science, where heterocyclic compounds are studied for their ability to inhibit corrosion in metals. Research in this area involves synthesizing compounds and evaluating their performance as corrosion inhibitors in various environments, which is critical for protecting industrial machinery, pipelines, and structures from degradation. This type of study combines aspects of organic chemistry, materials science, and engineering to address practical problems in industry (Yadav et al., 2016).